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Compound of Interest

Compound Name: Butylated hydroxytoluene-d21

Cat. No.: B1612495

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Butylated
Hydroxytoluene-d21 (BHT-d21). The information presented is primarily based on the
extensive data available for its non-deuterated analogue, Butylated Hydroxytoluene (BHT), and
should be applied with the understanding that deuteration can alter pharmacokinetic and
metabolic profiles.[1][2]

Chemical and Physical Properties

Butylated hydroxytoluene-d21 is the deuterium-labeled version of Butylated Hydroxytoluene
(BHT), a widely used antioxidant.[1][2] Key identifying information and physical properties are
summarized below.
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Property Value Reference
) 2,6-Di-tert-butyl-4-
Chemical Name [1]
methylphenol-d21
Synonyms BHT-d21 [1]
CAS Number 64502-99-4 [1]
Molecular Formula Cis5H3D210 [1]
Molecular Weight 241.48 g/mol [1]
White to yellowish crystalline
Appearance , [31[4]
solid
Melting Point 69 -73°C [31141[5][6]
Boiling Point 265 °C [3][5]I6]
Flash Point 127 °C (Closed Cup) [4115]
Specific Gravity 1.048 (Water = 1) [3]

Insoluble in water. Soluble in
- methanol, ethanol,
Solubility ) [6]
isopropanol, acetone,

benzene, and oils.

Stable under normal
Stability conditions, but may be light- [31[6]

sensitive.

Toxicological Data

Toxicological data for BHT-d21 is not readily available. The following data for BHT provides a
basis for risk assessment. The primary danger associated with BHT is irritation to the eyes and
respiratory system.[7] Ingestion of large doses may lead to nausea, vomiting, and
gastrointestinal distress.[7]
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Toxicity Metric Value Species Reference
LD50 (Oral) >2000 mg/kg Rat [8]

LD50 (Oral) >6000 mg/kg (24-h) Rat (male/female) [8]

LD50 (Dermal) >2000 mg/kg Rat [4]18]

o Mild and reversible _
Skin Irritation o Rabbit [8]
within 72 hours

o Causes serious eye N
Eye Irritation o Not specified [9][10]
irritation

Metabolism and Carcinogenicity:

BHT is metabolized by cytochrome P450 (CYP) enzymes, with major metabolites being the
carboxylic acid of BHT and its glucuronide, which are excreted in urine.[8][11] The International
Agency for Research on Cancer (IARC) has classified BHT in Group 3, meaning it is not
classifiable as to its carcinogenicity to humans.[8] Studies have shown that BHT is not
considered to be carcinogenic.[8]

Hazard Identification and Handling

BHT is classified as a hazardous chemical under the US Occupational Safety and Health
Administration (OSHA) Hazard Communication Standard.[7] It is crucial to handle this
compound with appropriate safety precautions.

GHS Hazard Statements

e H319: Causes serious eye irritation.[10]
e H335: May cause respiratory irritation.[10]

e H410: Very toxic to aquatic life with long lasting effects.[4][10][12]

Recommended Handling Procedures

» Ventilation: Use in a well-ventilated area. Use local and general ventilation to minimize
exposure.[12][13]
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» Personal Protective Equipment (PPE):

o Eye Protection: Wear safety goggles with side protection.[12]

o Hand Protection: Wear suitable chemical-resistant gloves (tested according to EN 374).

[12]

o Body Protection: Wear appropriate personal protective clothing to avoid skin contact.[4]

e Hygiene: Avoid eating, drinking, or smoking when handling. Wash hands thoroughly with

soap and water after handling.[13] Contaminated work clothing should not be allowed out of

the workplace and should be laundered separately before reuse.[10][13]

e Dust Control: Avoid generating dust. Use dry clean-up procedures and avoid creating dust

clouds.[13]

Exposure Event

Potential Exposure
(Inhalation, Skin/Eye Contact, Ingestion)

First Aid Response

nitial Agsessment

Move to Fresh Air.
If breathing is difficult, give oxygen.

‘Wash with plenty of soap and water.
Remoy inated clothing

Seek Immediate Medical Attention

if symptoms persist or are severe.

cautiously with water for at least 15 minutes.
Remove contact lenses if present.
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Caption: A workflow diagram for responding to potential exposure to Butylated
Hydroxytoluene-d21.

Storage and Stability

Proper storage is essential to maintain the integrity of BHT-d21.

o General Storage: Store in a cool, dry, well-ventilated place in tightly closed original
containers.[7][12] The recommended storage temperature is 15-25 °C.[12]

e Incompatibilities: Avoid contact with strong oxidizing agents, acid chlorides, acid anhydrides,
bases, copper, and steel.[3][6]

e Molten BHT: Molten BHT should be stored in stainless steel tanks at approximately 80-85°C
under an inert gas blanket to maintain color stability.[7]

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited in the safety data sheets are
not provided in the source documents. For specific methodologies, researchers should consult
the original study publications referenced in comprehensive safety assessments, such as those
conducted by regulatory bodies. The Organisation for Economic Co-operation and
Development (OECD) guidelines are often followed for toxicity testing.[8]

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

» Personal Precautions: Avoid all personal contact, including inhalation of dust. Wear
protective clothing and equipment.[13]

e Environmental Precautions: Prevent spillage from entering drains or water courses.[12][13]
e Containment and Cleanup:

o For dry spills, use dry clean-up procedures to avoid generating dust. Collect the material
and place it in a sealed container for disposal.[13]
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o For wet spills, vacuum or shovel the material into labeled containers for disposal.[13]

o Wash the spill area with large amounts of water and prevent runoff from entering drains.
[13]
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Caption: A step-by-step protocol for handling an accidental release of Butylated
Hydroxytoluene-d21.

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[4] Contaminated packaging should be disposed of in the same
manner as the product itself.

This guide is intended for informational purposes and should not replace a formal risk
assessment or the guidance of a qualified safety professional. Always refer to the most current
and complete Safety Data Sheet (SDS) provided by the supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Butylated Hydroxytoluene-d21: A Technical Safety
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1612495#butylated-hydroxytoluene-d21-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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